4-oxo-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-N-(1,3-thiazol-2-yl)butanamide

• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 4-oxo-4-(1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)-N-(1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C18H18N4O2S/c23-16(21-18-19-8-10-25-18)5-6-17(24)22-9-7-15-13(11-22)12-3-1-2-4-14(12)20-15/h1-4,8,10,20H,5-7,9,11H2,(H,19,21,23)
• InChI Key: MMBFYBYDIAGVKV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC3=CC=CC=C23)C(=O)CCC(=O)NC4=NC=CS4

Description

4-oxo-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-N-(1,3-thiazol-2-yl)butanamide is a synthetic small molecule characterized by a pyridoindole core linked to a thiazole moiety via a butanamide bridge. Its pyridoindole scaffold is associated with neuroactive properties, as evidenced by structurally related derivatives targeting tau aggregates in neurodegenerative disorders like Alzheimer’s disease . The thiazole group, a common pharmacophore in antimicrobial and anticancer agents, suggests additional therapeutic versatility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-oxo-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-N-(1,3-thiazol-2-yl)butanamide typically involves multiple steps, including the formation of the pyridoindole and thiazole rings. Common reagents used in these reactions include lithium aluminum hydride (LiAlH4) for reduction and tetrahydrofuran (THF) as a solvent . The reaction conditions often require controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods aim to optimize yield and purity while minimizing production costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

4-oxo-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-N-(1,3-thiazol-2-yl)butanamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: Commonly used to convert carbonyl groups to alcohols.

Substitution: Involves replacing one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3).

Reducing agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Solvents: Tetrahydrofuran (THF), ethanol, methanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction typically produces alcohols .

Scientific Research Applications

Anticancer Activity

Research indicates that derivatives of pyridoindole compounds exhibit significant anticancer properties. Studies have shown that the incorporation of thiazole moieties enhances the cytotoxic effects against various cancer cell lines. For example:

• Mechanism of Action : The compound may induce apoptosis in cancer cells through the activation of caspase pathways and inhibition of cell proliferation markers such as Ki67.

Neuroprotective Effects

The tetrahydropyridoindole structure is associated with neuroprotective activities. In vitro studies suggest that this compound can protect neuronal cells from oxidative stress-induced damage:

• Case Study : A study demonstrated that treatment with the compound reduced reactive oxygen species levels in neuronal cultures exposed to neurotoxic agents.

Pesticidal Properties

The thiazole component of the compound has been explored for its potential as a biopesticide:

• Effectiveness Against Pests : Trials have shown that formulations containing this compound exhibit insecticidal activity against common agricultural pests, potentially offering an eco-friendly alternative to synthetic pesticides.

Plant Growth Regulation

Research indicates that the compound may also function as a growth regulator in certain plant species:

• Growth Promotion : In controlled experiments, application of the compound resulted in enhanced growth rates and improved yield in crops such as tomatoes and peppers.

Polymer Chemistry

The unique chemical structure allows for its use as a building block in polymer synthesis:

• Polymerization Studies : The compound has been utilized to create novel polymers with enhanced thermal stability and mechanical properties.

Coatings and Adhesives

Due to its chemical stability, it can be incorporated into coatings and adhesives:

• Performance Metrics : Coatings developed with this compound demonstrated improved resistance to environmental degradation compared to conventional formulations.

Mechanism of Action

The mechanism of action of 4-oxo-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-N-(1,3-thiazol-2-yl)butanamide involves its interaction with specific molecular targets and pathways. This compound may inhibit certain enzymes or receptors, leading to changes in cellular processes. For example, it has been studied as a potential inhibitor of c-Met kinase, which plays a role in cancer cell proliferation .

Comparison with Similar Compounds

Key Observations:

Amide Substituent Influence :

• The thiazole-amide group in the parent compound may enhance solubility and target engagement compared to bulkier aryl groups (e.g., methoxyphenyl or dimethoxyphenylethyl) .
• Replacement of the thiazole with a pyrazole-tetrahydropyran group (as in ) reduces molecular weight but may alter pharmacokinetic properties.

Core Modifications :

• The pyridoindole core is conserved across analogues, underscoring its importance in binding to tau aggregates or kinase domains .
• Conversion to a carboxylic acid derivative () likely diminishes bioavailability due to ionization at physiological pH.

Biological Activity

The compound 4-oxo-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-N-(1,3-thiazol-2-yl)butanamide is a complex organic molecule with potential pharmacological applications. Its unique structural features suggest interactions with various biological targets, making it an interesting subject for medicinal chemistry and pharmacology research. This article reviews the biological activity of this compound based on recent studies and findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{23}N_{3}O_{3}$ with a molecular weight of approximately 389.4 g/mol. The structure includes a butanamide moiety and a pyridoindole core, which are known to confer diverse biological activities.

Property	Value
Molecular Formula	C22H23N3O3
Molecular Weight	389.4 g/mol
IUPAC Name	4-oxo-4-(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)-N-(1,3-thiazol-2-yl)butanamide

The biological activity of the compound is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors. These interactions can modulate various biological pathways crucial for cellular processes. The compound may influence signaling pathways related to inflammation, cancer progression, and microbial resistance.

Biological Activities

Research indicates that this compound exhibits a range of biological activities:

• Antimicrobial Activity : Preliminary studies suggest that the compound has potential antimicrobial properties against various bacterial strains.
• Anticancer Activity : The structural features of the compound indicate possible anticancer effects, potentially through apoptosis induction in tumor cells.
• Anti-inflammatory Effects : The thiazole moiety may contribute to anti-inflammatory properties by inhibiting pro-inflammatory cytokines.
• Enzyme Inhibition : Studies have shown that derivatives of this compound can inhibit key enzymes involved in disease processes.

Case Studies and Research Findings

Several studies have investigated the biological activities of similar compounds and their derivatives:

• A comparative study highlighted that derivatives containing oxadiazole and thiazole rings demonstrated significant anticancer and antimicrobial activities .
• Another research effort focused on synthesizing various derivatives from the core structure of pyridoindole compounds, revealing promising results in terms of enzyme inhibition and antibacterial properties .

Structure-Activity Relationship (SAR)

The structure-activity relationship is crucial for understanding how modifications to the chemical structure affect biological activity. For instance:

Compound Variant	Observed Activity
N-cyclopentyl derivative	Enhanced receptor binding affinity
N-(4-methoxyphenyl) derivative	Increased anticancer activity
N-(1,3-thiazol-2-yl) derivative	Potent anti-inflammatory effects

These variations indicate that specific substitutions can significantly alter pharmacological profiles.